N-(2-(dimethylamino)ethyl)-N-(4-methylbenzo[d]thiazol-2-yl)-2-(p-tolylthio)acetamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N-(4-methyl-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide;hydrochloride
• InChI: InChI=1S/C21H25N3OS2.ClH/c1-15-8-10-17(11-9-15)26-14-19(25)24(13-12-23(3)4)21-22-20-16(2)6-5-7-18(20)27-21;/h5-11H,12-14H2,1-4H3;1H
• InChI Key: UDNPPBLSBMQDQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)N(CCN(C)C)C2=NC3=C(C=CC=C3S2)C.Cl
• Molecular Formula: C21H26ClN3OS2
• Molecular Weight: 436.0 g/mol

Description

N-(2-(dimethylamino)ethyl)-N-(4-methylbenzo[d]thiazol-2-yl)-2-(p-tolylthio)acetamide hydrochloride is a useful research compound. Its molecular formula is C21H26ClN3OS2 and its molecular weight is 436.03. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methods and Heterocyclic Chemistry

One area of application for similar compounds involves synthetic methods for creating novel heterocyclic compounds, which are crucial in medicinal chemistry. For instance, novel derivatives have been prepared via carbodiimide condensation catalysis, demonstrating a convenient and fast method for synthesizing complex molecules. These compounds, characterized by techniques such as IR, 1H NMR, and elemental analyses, show the versatility of similar chemical frameworks in generating new molecular entities with potential biological activities (Yu et al., 2014).

Anticancer and Anti-inflammatory Activities

Another significant application is in the development of compounds with anticancer and anti-inflammatory activities. Derivatives containing similar chemical structures have been synthesized and tested for their biological activities. For instance, some compounds have shown promising anticancer activity against various cancer cell lines, highlighting the therapeutic potential of these molecules in oncology. The structural diversity achieved in these syntheses allows for the exploration of structure-activity relationships (SARs), guiding the development of more effective and selective therapeutic agents (Duran & Demirayak, 2012).

Generation of Structurally Diverse Libraries

The generation of structurally diverse libraries from compounds with similar frameworks is another area of research interest. These libraries are invaluable for drug discovery, allowing for the rapid screening of compounds against various biological targets to identify potential therapeutic candidates. The versatility of the core structure enables modifications that lead to a wide range of compounds, each with unique properties and potential applications (Roman, 2013).